Cas no 70988-04-4 (3-(3,5-dimethoxyphenyl)-3-oxopropanenitrile)

• Product Name: 3-(3,5-dimethoxyphenyl)-3-oxopropanenitrile
• CAS No: 70988-04-4
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD00158877
• CID: 562508
• PubChem ID: 20387512
• Update Time: 2025-04-19

3-(3,5-dimethoxyphenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile,3,5-dimethoxy-b-oxo-
• 3-(3,5-DIMETHOXYPHENYL)-3-OXOPROPANENITRILE
• 3,5-dimethoxbenzoylacetonitrile
• 3,5-Dimethoxy-benzoylacetonitril
• 3,5-Dimethoxybenzoylacetonitrile
• CS-0206459
• BA-0800
• AKOS000181019
• SCHEMBL1915774
• F79415
• DTXSID10606557
• J-510578
• SY268651
• LKMXJVUYRSDTPZ-UHFFFAOYSA-N
• 70988-04-4
• 2-(4-BOC-PIPERAZINYL)-2-(3-CYANO-PHENYL)ACETICACID
• A9329
• MFCD00158877
• VCA98804
• FT-0604173
• 3-(3',5'-DIMETHOXYPHENYL)-3-OXOPROPANENITRILE
• STL124116
• 3-(3,5-dimethoxyphenyl)-3-oxopropanenitrile

• MDL： MFCD00158877
• Inchi： 1S/C11H11NO3/c1-14-9-5-8(11(13)3-4-12)6-10(7-9)15-2/h5-7H,3H2,1-2H3
• InChI Key： LKMXJVUYRSDTPZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C(CC#N)=O)C=1)OC

Computed Properties

• Exact Mass: 205.07400
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Melting Point: 121-123°C
• PSA: 59.32000
• LogP: 1.80018

3-(3,5-dimethoxyphenyl)-3-oxopropanenitrile Security Information

• Safety Instruction： 38-28B
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R22